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Compound of Interest

Compound Name: Diethyl oxalate-13C2

Cat. No.: B033084

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Diethyl
oxalate-13C2, a stable isotope-labeled compound crucial for a variety of research applications.
This document details its Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)
data, outlines experimental protocols for its characterization, and illustrates its utility in
metabolic studies and as a synthetic precursor.

Introduction

Diethyl oxalate-13C2 (CAS No. 150992-84-0) is an isotopically labeled form of diethyl oxalate
where the two carbonyl carbons are replaced with the carbon-13 isotope.[1][2][3] This
enrichment provides a powerful tool for tracing the metabolic fate of the oxalate moiety and for
elucidating reaction mechanisms.[1] With a molecular weight of 148.13 g/mol and an isotopic
purity typically exceeding 99 atom % 13C, it serves as a high-fidelity tracer in complex
biological and chemical systems.[1][2][3] Its primary applications are in metabolic research,
particularly in studies of glyoxylate metabolism, and as a starting material for the synthesis of
other 13C-labeled compounds.[1]

Spectroscopic Data

The characterization of Diethyl oxalate-13C2 relies heavily on NMR and MS to confirm the
incorporation and purity of the 13C isotopes.[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the successful incorporation of the 13C label at

the carbonyl positions.
IH NMR Data (Predicted)

The *H NMR spectrum of Diethyl oxalate-13C2 is expected to be very similar to that of its
unlabeled counterpart, as the 13C labeling of the carbonyl carbons does not directly involve
protons. The spectrum will show a triplet and a quartet corresponding to the ethyl groups.

Chemical Shift (8)

Multiplicity Integration Assignment
ppm
~1.4 Triplet 3H -CHs
~4.4 Quartet 2H -O-CHa-

BC NMR Data

The 13C NMR spectrum is the definitive method for confirming the isotopic labeling. A strong
signal corresponding to the two labeled carbonyl carbons will be observed.

Chemical Shift (8) ppm Assighment
~162 13C=0

~63 -O-CHa2-

~14 -CHs

Mass Spectrometry (MS)

Mass spectrometry confirms the isotopic purity and molecular weight of Diethyl oxalate-13C2.
The molecular ion peak will be shifted by +2 mass units compared to the unlabeled compound.

Predicted Mass Spectrum Data
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miz Relative Intensity Assighment

148 High [M]* (Molecular lon)
103 Moderate [M - OCH2CH3s]*

75 Moderate [COOCH2CHs]*

29 High [CH2CH3]*

Experimental Protocols

Detailed methodologies are critical for obtaining high-quality spectroscopic data.

Synthesis of Diethyl Oxalate-13C2

A common method for the synthesis of Diethyl oxalate-13C2 is the esterification of 13C-
labeled oxalic acid with ethanol.[1]

Materials:

13C»-Oxalic acid

Anhydrous ethanol

Sulfuric acid (catalyst)

Toluene
Procedure:

Combine 13Cz-oxalic acid and a molar excess of anhydrous ethanol in a round-bottom flask.

Add a catalytic amount of concentrated sulfuric acid.

Add toluene to aid in the azeotropic removal of water.

Heat the mixture to reflux (typically 60-80°C) and monitor the reaction progress.[1]

Upon completion, neutralize the acid catalyst.
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* Remove the solvent and excess ethanol under reduced pressure.

o Purify the crude Diethyl oxalate-13C2 by vacuum distillation.[1]

NMR Data Acquisition

Sample Preparation:

o Dissolve 10-20 mg of Diethyl oxalate-13C2 in approximately 0.6 mL of a deuterated solvent
(e.g., CDCl3).

o Transfer the solution to a 5 mm NMR tube.

Instrument Parameters (*H NMR):

Spectrometer: 300-500 MHz

Pulse Sequence: Standard single-pulse

Acquisition Time: 2-3 seconds

Relaxation Delay: 1-2 seconds

Number of Scans: 8-16

Instrument Parameters (33C NMR):

Spectrometer: 75-125 MHz

Pulse Sequence: Proton-decoupled single-pulse

Acquisition Time: 1-2 seconds

Relaxation Delay: 2-5 seconds

Number of Scans: 128 or more, depending on concentration

Mass Spectrometry Data Acquisition
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Sample Preparation:

e Prepare a dilute solution of Diethyl oxalate-13C2 in a volatile organic solvent (e.g.,
methanol or acetonitrile).

Instrument Parameters (Electron lonization - El):

lonization Mode: Electron lonization (El)

lonization Energy: 70 eV

Mass Analyzer: Quadrupole or Time-of-Flight (TOF)

Scan Range: m/z 20-200

Applications and Workflows

Diethyl oxalate-13C2 is a versatile tool in scientific research, primarily used as a tracer for
metabolic pathways and as a building block in chemical synthesis.

Metabolic Tracing Workflow

The use of Diethyl oxalate-13C2 in metabolic studies allows researchers to follow the path of
the oxalate molecule through various biochemical reactions.

Caption: Workflow for metabolic tracing using Diethyl oxalate-13C2.

Synthetic Application Workflow

Diethyl oxalate-13C2 is also a valuable precursor for the synthesis of other isotopically labeled
molecules, such as labeled biominerals for solid-state NMR studies.[1]

Caption: Synthesis of labeled biominerals from Diethyl oxalate-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic and Synthetic Insights into Diethyl
Oxalate-13C2: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033084#spectroscopic-data-for-diethyl-oxalate-13c2-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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